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Compound of Interest

Compound Name: Maribavir-d6 (TFA)

Cat. No.: B12364428

Get Quote

Advanced Reference Standard for Bioanalytical
Quantitation[1][2]
Chemical Identity & Physical Properties[1][2][3][4][5]
Maribavir-d6 (TFA) is the deuterated trifluoroacetate salt of Maribavir, a benzimidazole

riboside antiviral agent.[1][2] It serves as the gold-standard Internal Standard (IS) for the

quantification of Maribavir in biological matrices (plasma, urine, CSF) using LC-MS/MS.[1][2]

The "d6" designation typically refers to the hexadeuterated isopropyl moiety attached to the C2-

amine of the benzimidazole core, providing a +6 Da mass shift that eliminates signal crosstalk

with the analyte while retaining identical chromatographic behavior.[1][2]
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Property Specification

Chemical Name
5,6-Dichloro-2-(isopropyl-d6-amino)-1-(β-L-

ribofuranosyl)-1H-benzimidazole trifluoroacetate

CAS Number N/A (Parent: 176161-24-3)

Molecular Formula
C₁₅H₁₃D₆Cl₂N₃O₄[1][2][3][4][5][6][7][8] ·

CF₃COOH

Molecular Weight (Salt) 496.30 g/mol (TFA Salt)

Molecular Weight (Free Base) 382.28 g/mol (Active Moiety)

Salt Stoichiometry Typically 1:1 (Analyte : TFA)

Appearance White to off-white solid powder

Solubility
Soluble in DMSO (>25 mg/mL), Methanol;

Sparingly soluble in water

pKa
~4.7 (Parent compound, basic benzimidazole

nitrogen)

Storage
-20°C (Desiccated); Stable for >2 years in solid

state

Critical Application Note: When preparing stock solutions, you must apply a Gravimetric

Correction Factor (GCF) to account for the TFA counterion.

[1][2]

To obtain 1.0 mg of active Maribavir-d6, you must weigh 1.30 mg of the TFA salt.[1][2]
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While Maribavir-d6 is an analytical tool, understanding the parent molecule's mechanism

ensures proper assay design (e.g., selecting relevant metabolites or matrices).[1][2]

Maribavir (Livtencity) is a specific inhibitor of the Cytomegalovirus (CMV) pUL97 kinase.[1][2][6]

[9] Unlike ganciclovir, which requires phosphorylation by pUL97 to become active, Maribavir

directly inhibits the kinase's ATP binding site.[1][2][6][9][10] This inhibition blocks crucial viral

processes:[1][6][9][10]

DNA Replication: Prevents phosphorylation of proteins required for viral DNA synthesis.[1][2]

Encapsidation: Blocks the packaging of viral genomes.[1][2]

Nuclear Egress: Inhibits the disruption of the nuclear lamina, trapping viral capsids in the

nucleus.[2]

Bioanalytical Application: Isotope Dilution Mass
Spectrometry (IDMS)[1][2]
The primary utility of Maribavir-d6 (TFA) is to compensate for Matrix Effects (ion

suppression/enhancement) and recovery losses during sample preparation.[1][2]

Why Maribavir-d6?
Co-Elution: The d6-isotopolog co-elutes with Maribavir on C18 columns.[1][2] Consequently,

any suppression of ionization caused by phospholipids or salts at that specific retention time

affects both the analyte and the IS equally.[2]

Fragmentation Logic:

Parent Maribavir:

(Loss of Ribose sugar).[1][2]

Maribavir-d6:

(Loss of Ribose sugar).[1][2]
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Note: The deuterium label is located on the isopropyl amine of the benzimidazole base.[2]

Therefore, the +6 Da shift is conserved in the primary fragment ion (the base), ensuring

high specificity.[1][2]

Why TFA Salt?
Synthetically, the TFA salt crystallizes more readily than the free base for this riboside.[1][2] In

the LC-MS mobile phase (usually acidic), the TFA dissociates, and the protonated Maribavir-d6

cation is detected.[1][2]

Experimental Protocol: LC-MS/MS Quantification
Objective: Quantify Maribavir in human plasma (Range: 10 – 5000 ng/mL).

A. Reagent Preparation[1][2][13]
Stock Solution (1.0 mg/mL Free Base Equivalent):

Weigh 1.30 mg Maribavir-d6 (TFA).[1][2]

Dissolve in 1.0 mL DMSO (ensure complete dissolution by vortexing).

Stability:[1][2][3][7] Store at -80°C.

Working Internal Standard (WIS):

Dilute Stock to 500 ng/mL in 50:50 Methanol:Water.

B. Sample Preparation (Protein Precipitation)
This method uses a "crash" protocol to maximize throughput while relying on the d6-IS to

correct for matrix dirtiness.[1][2]

Aliquot 50 µL of plasma into a 1.5 mL tube.

Add 20 µL of WIS (Maribavir-d6). Vortex 10 sec.

Add 200 µL of Acetonitrile (0.1% Formic Acid) to precipitate proteins.
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Vortex vigorously for 1 min.

Centrifuge at 15,000 x g for 10 min at 4°C.

Transfer 100 µL of supernatant to an autosampler vial containing 100 µL of water (to match

initial mobile phase strength).

C. LC-MS/MS Conditions[1][2][10][14][15]
Parameter Setting

Column
Phenomenex Kinetex C18 (50 x 2.1 mm, 2.6

µm)

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Flow Rate 0.4 mL/min

Gradient
0-0.5 min: 5% B 0.5-3.0 min: 5% -> 95% B 3.0-

4.0 min: 95% B 4.1 min: Re-equilibrate 5% B

Ionization ESI Positive Mode

D. Mass Transitions (SRM)
Analyte

Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Dwell (ms)

Maribavir 376.1 244.1 25 50

Maribavir-d6 382.1 250.1 25 50

Workflow Visualization
The following diagram illustrates the logical flow of the bioanalytical method, highlighting the

critical integration point of the Maribavir-d6 standard.
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Inputs
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(Analyte)
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(ACN + 0.1% FA)

Maribavir-d6 (TFA)
Correction Factor: 1.30

Spike (500 ng/mL) Centrifugation
15,000g / 10min

LC Separation
(Kinetex C18)

Supernatant ESI+ Detection
SRM Mode

Co-elution Quantitation
(Ratio: Analyte/IS)

m/z 376.1 -> 244.1
m/z 382.1 -> 250.1

Click to download full resolution via product page

Figure 1: Analytical workflow for Maribavir quantitation utilizing Maribavir-d6 (TFA) to
normalize extraction efficiency and matrix effects.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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